Accurate and reliable modeling techniques are required to properly understand and predict manufacturing processes and the quality of the final product. The Automated Fiber Placement (AFP) process in its entirety is commonly difficult to predict due to the complex and interconnected phases of the manufacturing lifecycle. Currently, modeling within AFP utilizes physics-based models (PBM) to understand the design of a structure and its translation to a manufacturing plan. Although this is an excellent choice for simpler problems, adding in multi-scale or transient properties can render PBM incapable of detecting minute variations and hidden patterns. Data-driven models (DDM) can be employed to understand and utilize manufacturing and inspection related data which presents a clear and successful option in complex cases that are not easily represented by PBM. This paper outlines a systemic review of the use of PBMs and DDMs in AFP along with methods for their combination into hybrid models (HM). The review concludes with identifying gaps in current modeling techniques and demonstrating the efforts being undertaken to further advance modeling efforts for AFP manufacturing.

This work unveils the linear aeroelastic flutter attributes of functionally graded triply periodic minimal surface (FG-TPMS) beams. The Euler-Bernoulli theory including neutral axis shift effect is used to model the FG-TPMS beams. The functional grading is achieved by varying the wall thickness of unit cells according to power-law form. Analysis is carried out for four TPMS patterns, mainly gyroid, primitive, diamond and IWP, under various boundary conditions. Using Hamilton's principle, governing differential equations are derived whose solutions are obtained numerically using the Ritz method. The mode shapes at various values of aerodynamic pressure have also been evaluated. It can be concluded that the type of pattern, boundary conditions, relative cell density, neutral axis shift effect and gradient index plays a crucial role in the prediction of flutter instability.

Fire retardants, although can impart fire-safety in polymeric composites, are detrimental to the mechanical properties. Biochar can be used, in conjunction with fire retardants, to create a balance between fire-safety and mechanical performance. It is possible to thermally dope fire retardants into the pores of biochar to make it functionalised. Thus, the current work is intended in identifying a composite having the combination of the most desirable fire retardant, bioplastic, and a suitable processing method. A comparison was made between two fire retardants (lanosol and ammonium polyphosphate), bioplastics (wheat gluten and polyamide 11), and composite processing methods (compression and injection moulding). It was found that wheat gluten containing ammonium polyphosphate-doped biochar made by compression moulding had the best fire-safety properties with the lowest peak heat release rate (186 kW/m2), the highest fire performance index (0.6 m2s/kW), and the lowest fire growth index (1.6 kW/ms) with acceptable mechanical properties compared to the corresponding neat bioplastic. Thus, for gluten-based polymers, the use of ammonium polyphosphate thermally doped into biochar processed by compression moulding is recommended to both simultaneously improve fire-safety and conserve the mechanical strength of the resulting biocomposites.

The family of Double–Double (DD) laminates is in focus of the present study. Well established buckling-cases for rectangular plates are examined in this article from a DD perspective. It is shown that the DD conventions allow for beneficial reformulation of the available equations, which leads to drastic simplification. It is demonstrated that the lightest DD laminate can directly be determined for a specified buckling load. Permutation discussions and the corresponding evaluation of thousands of discrete solutions, known for conventional laminates, become obsolete. The developed DD-buckling equations are further examined from an invariant-based perspective using IQ=Q11+Q22+Q66+Q12 which reveals the important role of the 1/IQ3 term for minimum-laminate-thickness calculations.

Fused filament fabrication (FFF) 3D printers have the advantages of being able to build complex structures automatically and at low cost. On the other hand, the tensile strength in the thickness direction is lower than that in the horizontal direction for objects fabricated by using fused filament fabrication 3D printers. In this study, we conducted mechanical evaluations by using an automatic strengthening method in which carbon-fiber-reinforced plastic (CFRPs) were embedded in the vertical direction in the form of joints, through 3D finite element method (FEM) simulations and experiments. We performed 3D FEM simulations on an analytical model with epoxy resin and two CFRP joints embedded inside polylactic acid, and confirmed that fracture occurred at the ends of the CFRP. The simulations showed that longer joint lengths and shorter distances between CFRPs increased the strength. Tensile testing of the specimens with CFRP embedded in the form of two CFRP joints showed that the maximum CFRP spacing affected the strength. This is consistent with the analysis results, which showed that the strength decreased with increasing CFRP spacing.

The use of adhesive joints in structures subjected to dynamic loads, such as wind turbines and cars, makes it important to study them under those conditions. Numerical models are an integral part of that. Commonly the Finite Element Method (FEM) is used, but meshless methods can be an interesting alternative. These models do not require elements, and as such they can model complex geometries more easily. The current work aims at performing a first study on adhesive joints under impact using a meshless method, the Radial Point Interpolation Method (RPIM). Since the strength prediction of adhesive joints is also an important field and because the commonly used Cohesive Zone Models (CZM) have some limitations, like the use of special cohesive elements, this work also aims to expand the use of the ISSF criterion to impact conditions. The results show that the RPIM can be used in this type of problem without numerical difficulties, and the ISSF gives acceptable strength predictions, with errors between 30.5% and 13.5%.Adhesive bonding is a joining technique that offers some advantages, when compared to other common joining techniques, like bolting or riveting. One of those advantages is that adhesive joints are generally lighter than the alternatives, which is very important in the search for more efficient modes of transportation since lighter vehicles consume less energy. Given the interest in the use of adhesive joints, it is important to study their behaviour under different conditions. Currently, the static behaviour of adhesive joints is very well documented, with many research works dedicated to it. However, the number of publications on their dynamic behaviour is still scarce, with only a few works dedicated to fatigue, impact and free vibrations. Additionally, the use of meshless methods to study adhesive joints is also currently mostly limited to static analysis, and even in that case it is still very incipient. Therefore, this work aims at extending the use of meshless methods to the dynamic analysis of adhesive joints, to help in the advancement of both fields.

This work investigated the long-term performance of unidirectional (UD) flax fibre reinforced recyclable polymer composites (FFRPs), after accelerated weathering for a total of 56 days, in laboratory environment. The employed recyclable polymer matrices were a bio-based epoxy and a liquid thermoplastic acrylic resin. The performance of the developed composites, were compared with traditional UD glass fibre composites (GFRPs), employing a standard petro-based epoxy resin, in terms of flexural and viscoelastic properties, while visual inspection and Scanning Electron Microscopy (SEM) were employed to investigate further the effects of ageing after exposure. It was revealed that the reinforcing fibres dominated the performance of the composites after ageing, whilst the choice of polymer matrix exhibited less influence.

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Nylon/polyamide (PA6) is a major cause of ocean plastic pollution because of its extended use in commercial fishing activities. Recovery of this nylon from oceans and its use in manufacturing new materials or composites is urgently required to promote sustainability and circularity. In this work, unlike higher-density mineral fillers, lignin from the forestry industry was converted into biocarbon, which was used as a lightweight filler to manufacture recycled-ocean nylon (RN)-based composites. Biocarbon is a highly stable, competitive, and sustainable filler for high-performance engineering plastics such as nylon. Lignin was pyrolyzed at 600 °C followed by further treatment at 1200 °C (with and without cobalt (II) nitrate catalyst) to induce graphitization in the produced biocarbon. Among the three types of biocarbon samples, such as pyrolyzed at 600 °C, 1200 °C and 1200 °C catalyzed lignin biocarbon, the catalyzed biocarbon showed the maximum electrical conductivity. Catalyzed lignin biocarbon pyrolyzed at 1200 °C showed an increase of 85% in electrical conductivity compared to commercial mineral graphite. The biocomposites consisting of 600 °C biocarbon were manufactured by injection molding at different filler contents up to 40 wt.%. The biocomposites consisting of 40% of pyrolyzed lignin at 600 °C showed increased flexural strength, flexural modulus, and heat deflection temperature by 41, 76 and 76%, respectively, compared to neat RN. Improved properties of the prepared biocarbons and biocomposites showed the potential of RN-based composites in the automotive industries.

In this paper, a 3D finite element modelling approach is presented to assess the effects of manufacturing defects within composite structures. The mesoscale modelling approach derives the stress-strain response of a composite structure from a representative structural element. A set of tensile and bending loads is used to compute its ABD-Matrix. The boundary conditions of the model are described in detail as is the extraction of the strain and curvature response. The derived stiffness from the presented modelling approach is compared to the classical lamination theory and the models' shortcomings are discussed. Finally, the influence of a gap, an overlap and two different-sized fuzzballs on the macroscopic mechanical properties of a composite structure are evaluated using the presented multiscale modelling approach, thereby providing stiffness matrices influenced by the defects for the use in global models of composite parts.